Cas no 2287310-46-5 ({[3-(4-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)

• Product Name: {[3-(4-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• CAS No: 2287310-46-5
• MF: C₁₄H₁₈FN
• MW: 219.297827243805
• CID: 5987160
• PubChem ID: 137945873
• Update Time: 2025-11-01

{[3-(4-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-6760536
• 1-[3-(4-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• 2287310-46-5
• {[3-(4-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• {[3-(4-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

• Inchi： 1S/C14H18FN/c1-10-5-11(15)3-4-12(10)14-6-13(7-14,8-14)9-16-2/h3-5,16H,6-9H2,1-2H3
• InChI Key： QLEWPDXLSVHNET-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C12CC(CNC)(C1)C2

Computed Properties

• Exact Mass: 219.142327740g/mol
• Monoisotopic Mass: 219.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on {[3-(4-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

[3-(4-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl(methyl)amine

The compound [3-(4-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl(methyl)amine (CAS No: 2287310-46-5) is a highly specialized organic compound with a unique structure that combines a bicyclic framework with aromatic substituents. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development.

The core structure of this compound is a bicyclo[1.1.1]pentane system, which is a highly strained bicyclic framework known for its stability and versatility in chemical reactions. Attached to this bicyclic system is a 4-fluoro-2-methylphenyl group, which introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The presence of the methylamine group further enhances the compound's functional versatility, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antidepressants and neuroprotective agents, leveraging its ability to interact with key biological targets such as serotonin receptors and neurotrophic factors. The unique combination of a rigid bicyclic framework and an aromatic substituent provides an ideal platform for modulating pharmacokinetic properties, such as bioavailability and metabolic stability.

In addition to its pharmacological applications, this compound has shown promise in the field of materials science. Its rigid structure and functional groups make it an attractive candidate for the synthesis of advanced polymers and nanomaterials. Recent breakthroughs in polymer chemistry have demonstrated how derivatives of this compound can be used to create high-performance materials with tailored mechanical and thermal properties.

The synthesis of [3-(4-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl(methyl)amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the bicyclic framework through ring-closing metathesis or other cyclization reactions, followed by functionalization with the aromatic substituent and the methylamine group.

From an environmental perspective, this compound has been studied for its potential as a green chemical intermediate due to its ability to participate in catalytic cycles that minimize waste generation. Researchers have explored its use in asymmetric catalysis, where it serves as a chiral ligand or catalyst for enantioselective reactions, contributing to the sustainable production of chiral compounds.

In conclusion, [3-(4-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl(methyl)amine (CAS No: 2287310-46-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and applications, positions it as a key player in future innovations in chemistry and related fields.